Cas no 2229201-92-5 (tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate
• CAS No: 2229201-92-5
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• CID: 6381797
• PubChem ID: 165667343
• Update Time: 2025-06-14

tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate
• tert-butyl N-[2-chloro-4-(1-cyanocyclobutyl)phenyl]carbamate
• EN300-1900532
• 2229201-92-5

• Inchi： 1S/C16H19ClN2O2/c1-15(2,3)21-14(20)19-13-6-5-11(9-12(13)17)16(10-18)7-4-8-16/h5-6,9H,4,7-8H2,1-3H3,(H,19,20)
• InChI Key： WCWGMRSVSMHLEK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C#N)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.1135055g/mol
• Monoisotopic Mass: 306.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate (CAS No. 2229201-92-5)

The compound tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate (CAS No. 2229201-92-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyanocyclobutyl moiety and tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate is its versatility in chemical transformations. The presence of both chloro and cyano functional groups allows for diverse modification pathways, enabling the creation of libraries of derivatives for biological screening. This aligns with current trends in fragment-based drug design and high-throughput screening, where researchers seek novel scaffolds with optimal physicochemical properties.

In the context of modern green chemistry initiatives, the synthesis and application of CAS No. 2229201-92-5 have been evaluated for their environmental impact. Recent studies focus on developing more sustainable production methods, such as catalytic processes and solvent-free reactions, which resonate with the pharmaceutical industry's push toward eco-friendly manufacturing. This addresses common search queries like "sustainable synthesis of complex organic molecules" and "green approaches to carbamate derivatives."

The structure-activity relationship (SAR) studies involving tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate have revealed interesting insights into molecular recognition patterns. Computational chemists frequently investigate this compound using molecular docking and quantum mechanical calculations, topics that rank highly in academic search engines. These computational approaches help predict binding affinities and optimize the compound's interactions with biological targets, making it relevant to searches about "computer-aided drug design principles."

From a regulatory perspective, CAS No. 2229201-92-5 has been the subject of various patent applications, particularly in the field of small molecule therapeutics. Intellectual property databases show growing interest in this chemical space, with researchers investigating its potential in addressing undruggable targets - a hot topic in medicinal chemistry forums and a frequent search term among pharmaceutical professionals.

The analytical characterization of tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in chemical production and are commonly searched by laboratory technicians and quality assurance specialists. The compound's distinct spectral signatures make it an interesting case study for educational purposes in spectral interpretation courses.

In material science applications, derivatives of CAS No. 2229201-92-5 have shown promise in the development of functional polymers and advanced materials. The cyanocyclobutyl group's unique electronic properties contribute to materials with tailored optical and electronic characteristics, addressing search trends related to "organic electronic materials design" and "smart material precursors."

The stability profile of tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate under various conditions has been extensively studied, with particular attention to pH-dependent degradation and thermal stability. These studies respond to frequent queries about "compound stability in formulation development" and are crucial for pharmaceutical scientists working on drug delivery systems.

Recent publications have explored the metabolic fate of related carbamate compounds, providing insights that are valuable for researchers investigating ADME properties (absorption, distribution, metabolism, and excretion). This connects with popular search terms in pharmacokinetics research and drug development circles, making CAS No. 2229201-92-5 relevant to these discussions.

As the scientific community continues to explore the potential of tert-butyl N-2-chloro-4-(1-cyanocyclobutyl)phenylcarbamate, its role in precision medicine and personalized therapeutics is becoming increasingly apparent. The compound's modular structure allows for precise modifications to target specific disease pathways, aligning with current trends in tailored therapeutic approaches and answering common questions about "next-generation drug scaffolds."